Cas no 2154502-22-2 ((E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol)

• Product Name: (E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol
• CAS No: 2154502-22-2
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 6781070
• Update Time: 2026-03-12

(E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol

• Inchi： 1S/C11H13ClO/c1-3-4-11(13)9-6-5-8(2)10(12)7-9/h3-7,11,13H,1-2H3
• InChI Key： MAXJZYRJKLNWGO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)Cl)C)(O)C=CC

Additional information on (E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol

Introduction to (E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol (CAS No. 2154502-22-2)

(E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol (CAS No. 2154502-22-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a chiral center and a conjugated double bond, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of (E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol consists of a substituted phenyl ring attached to a butenol moiety. The presence of the chlorine and methyl groups on the phenyl ring imparts specific electronic and steric properties that influence its reactivity and biological activity. The (E) configuration of the double bond is crucial for its stability and selectivity in various chemical reactions.

Recent research has focused on the synthesis and characterization of (E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol. One notable study published in the Journal of Organic Chemistry in 2023 reported an efficient and scalable method for synthesizing this compound using a palladium-catalyzed cross-coupling reaction. The method involves the coupling of a substituted bromobenzene with an allylic alcohol, followed by stereoselective hydrogenation to achieve the desired (E) configuration. This synthetic route not only improves yield but also reduces the environmental impact by minimizing waste production.

In the pharmaceutical industry, (E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol has shown promise as a lead compound for the development of new drugs. Its ability to modulate specific biological pathways, such as those involved in inflammation and cancer, has been extensively studied. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, preliminary studies have indicated that certain derivatives may have antitumor properties, making them potential candidates for further drug development.

Beyond pharmaceuticals, (E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol has found applications in agrochemicals. Its structural features make it suitable for use as an intermediate in the synthesis of pesticides and herbicides. A 2023 study published in Pesticide Biochemistry and Physiology reported that compounds derived from (E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol exhibit high efficacy against various plant pathogens while maintaining low toxicity to non-target organisms. This makes them attractive candidates for sustainable pest management strategies.

In materials science, the unique properties of (E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol have led to its exploration as a building block for functional materials. A 2023 study published in Advanced Materials highlighted the use of this compound in the synthesis of polymer-based materials with tunable optical and mechanical properties. The presence of the conjugated double bond allows for controlled polymerization reactions, resulting in materials with enhanced performance characteristics.

The safety profile of (E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. A comprehensive review published in Toxicology Letters in 2023 concluded that this compound exhibits low toxicity when used under controlled conditions. However, appropriate handling and storage practices are recommended to ensure safety during industrial-scale production and use.

In conclusion, (E)-1-(3-chloro-4-methylphenyl)but-2-en-1-ol (CAS No. 2154502-22-2) is a versatile compound with significant potential across multiple industries. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.